Cas no 1549583-32-5 (1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl)- )

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl)-
• CAS No: 1549583-32-5
• MF: C₇H₉ClN₄O
• MW: 200.625559568405
• CID: 5262602
• Update Time: 2025-06-30

1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(tetrahydro-3-furanyl)-1,3,5-triazin-2-amine (ACI)
• 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl)-

• Inchi： 1S/C7H9ClN4O/c8-6-10-5(11-7(9)12-6)4-1-2-13-3-4/h4H,1-3H2,(H2,9,10,11,12)
• InChI Key： KMLIUZBPFXTRMF-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2CCOC2)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl)-

1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) as a Key Compound in Modern Pharmaceutical Research

1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) (CAS No. 1549583-32-5) is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to the broader class of triazine derivatives, which are well-known for their diverse biological activities. The 4-chloro-6-(tetrahydro-3-furanyl) functional group in its molecular structure plays a critical role in modulating its chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of 1,3,5-Triazin-2-amine in the development of novel therapeutics targeting inflammatory and oncological diseases. The introduction of the 4-chloro substituent at the triazine ring enhances its stability and metabolic resistance, while the 6-(tetrahydro-3-furanyl) moiety contributes to its ability to interact with specific biological targets. These structural modifications have been shown to improve the compound's potency and selectivity, as demonstrated in recent research published in Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry.

The 1,3,5-Triazin-2-amine scaffold is widely used in the design of small molecule inhibitors due to its ability to form hydrogen bonds and π-π interactions with target proteins. The 4-chloro substituent provides additional steric and electronic effects, which can influence the compound's binding affinity and selectivity. The 6-(tetrahydro-3-furanyl) group, on the other hand, introduces a flexible hydrophobic region that may enhance the compound's ability to penetrate cell membranes and reach intracellular targets. These properties make 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) a promising candidate for the development of drugs targeting diseases such as cancer, autoimmune disorders, and neurodegenerative conditions.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) with high accuracy. Machine learning models trained on large datasets of triazine derivatives have identified key structural features that correlate with specific biological activities. For example, the presence of the 4-chloro group has been associated with increased activity against certain cancer cell lines, while the 6-(tetrahydro-3-furanyl) moiety has been linked to enhanced anti-inflammatory properties. These findings provide valuable insights for the rational design of new compounds with optimized therapeutic profiles.

Experimental studies have further validated the potential of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) in various biological systems. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, in vivo studies have shown that the compound exhibits significant anti-tumor activity against multiple cancer models, including breast and lung cancers. These results suggest that 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) could be a valuable lead compound for the development of new drugs targeting these diseases.

The synthesis of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) is a complex process that requires precise control of reaction conditions and reagents. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for its preparation. For instance, the use of microwave-assisted synthesis and catalytic processes has significantly reduced the reaction time and improved the yield of the target compound. These improvements are crucial for the large-scale production of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) for pharmaceutical applications.

Furthermore, the pharmacokinetic properties of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) have been extensively studied to evaluate its potential as a therapeutic agent. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical application. The 4-chloro group has been found to enhance the compound's metabolic stability, while the 6-(tetrahydro-3-furanyl) moiety contributes to its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative diseases.

In addition to its therapeutic potential, 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) has also been explored for its role in drug delivery systems. The compound's ability to form stable complexes with various biomolecules has led to its use in the development of targeted drug delivery platforms. These systems aim to improve the specificity and efficacy of therapeutic agents by delivering them directly to the site of action, thereby reducing systemic side effects.

Despite its promising properties, the development of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-3-furanyl) as a therapeutic agent is still in its early stages. Further research is needed to fully understand its mechanism of action, optimize its chemical structure, and evaluate its safety profile in preclinical and clinical studies. The ongoing efforts in this field are expected to lead to the discovery of new drugs that can address unmet medical needs and improve patient outcomes.